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Compound of Interest

Compound Name: (1-Bromoethyl)benzene-d3

Cat. No.: B1383048

Technical Data Sheet: (1-Bromoethyl)benzene-d3

For Researchers, Scientists, and Drug Development Professionals

This document provides core physicochemical data for the deuterated compound (1-
Bromoethyl)benzene-d3. The inclusion of deuterium isotopes is a critical technique in drug
development for studying metabolic pathways and reaction kinetics.

Physicochemical Properties

The introduction of three deuterium atoms significantly alters the molecular weight of the parent
compound, (1-Bromoethyl)benzene. A summary of the molecular formula and weight for both
the standard and deuterated isotopologue is presented below. The molecular weight of
standard (1-Bromoethyl)benzene is approximately 185.06 g/mol .[1][2][3][4] Its chemical
formula is C8H9Br.[1][2][5] Deuterium, a stable isotope of hydrogen, has an atomic weight of
about 2.014 g/mol .[6][7][8] (1-Bromoethyl)benzene-d3 is the deuterated form of (1-
Bromoethyl)benzene and has a molecular weight of 188.08 g/mol and the chemical formula
C8H6D3BTr.[9]

Compound Chemical Formula Molecular Weight ( g/mol )
(1-Bromoethyl)benzene C8H9Br 185.06[1][2][3][4]
(1-Bromoethyl)benzene-d3 C8H6D3Br 188.08[9]
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Experimental Protocols & Visualizations

This technical guide is focused on the fundamental physicochemical properties (molecular
weight and formula) of (1-Bromoethyl)benzene-d3. As this information is derived from
established atomic weights and chemical principles, detailed experimental protocols for its
determination are not applicable in this context.

Similarly, the visualization of signaling pathways or experimental workflows is not relevant to
the presentation of this core chemical data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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